Cas no 885032-38-2 (2-BUTANONE, 1-AMINO-3-HYDROXY-3-METHYL-)

2-Butanone, 1-amino-3-hydroxy-3-methyl-, is a versatile organic compound featuring both amino and hydroxyl functional groups on a methyl-substituted butanone backbone. This structure imparts reactivity useful in synthetic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty intermediates. The presence of the amino group enables nucleophilic substitution reactions, while the hydroxyl group offers opportunities for further derivatization, such as esterification or etherification. The compound’s ketone moiety also provides a site for condensation or reduction reactions. Its balanced polarity enhances solubility in both aqueous and organic media, facilitating its use in multi-step synthesis. Careful handling is advised due to potential reactivity of the functional groups.

2-BUTANONE, 1-AMINO-3-HYDROXY-3-METHYL- structure

885032-38-2 structure

Product Name:2-BUTANONE, 1-AMINO-3-HYDROXY-3-METHYL-

CAS No:885032-38-2

MF:C₅H₁₁NO₂

MW:117.146341562271

CID:3253120

PubChem ID:55285085

Update Time:2025-06-07

2-BUTANONE, 1-AMINO-3-HYDROXY-3-METHYL- Chemical and Physical Properties

Names and Identifiers

- 2-BUTANONE, 1-AMINO-3-HYDROXY-3-METHYL-
- 885032-38-2
- 1-amino-3-hydroxy-3-methylbutan-2-one
- AKOS006350729
- EN300-373645
- SCHEMBL2525941
- Inchi： 1S/C5H11NO2/c1-5(2,8)4(7)3-6/h8H,3,6H2,1-2H3
- InChI Key： NNBQMIQARAXLKW-UHFFFAOYSA-N
- SMILES： OC(C)(C)C(CN)=O

Computed Properties

Exact Mass: 117.079
Monoisotopic Mass: 117.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 98.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
XLogP3: -1

2-BUTANONE, 1-AMINO-3-HYDROXY-3-METHYL- Pricemore >>

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